2,2-dimethyl-3-(methylsulfanyl)propanal
Description
2,2-dimethyl-3-(methylsulfanyl)propanal is a chemical compound with the molecular formula C6H12OS . It is also known as 2,2-dimethyl-3-(methylthio)propanal .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the SMILES stringCC(CSC)(C)C(O)=O . The InChI code for this compound is 1S/C6H12O2S/c1-6(2,4-9-3)5(7)8/h4H2,1-3H3,(H,7,8) . Physical And Chemical Properties Analysis
The molecular weight of this compound is 132.22 . Further physical and chemical properties are not provided in the search results.Safety and Hazards
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2,2-dimethyl-3-(methylsulfanyl)propanal involves the oxidation of 2,2-dimethyl-3-(methylsulfanyl)propanol using an oxidizing agent.", "Starting Materials": [ "2,2-dimethyl-3-(methylsulfanyl)propanol", "Oxidizing agent (e.g. PCC, Swern reagent)" ], "Reaction": [ "Add the oxidizing agent to a solution of 2,2-dimethyl-3-(methylsulfanyl)propanol in anhydrous dichloromethane.", "Stir the mixture at room temperature for several hours.", "Quench the reaction by adding water and stirring.", "Extract the product with dichloromethane.", "Dry the organic layer with anhydrous sodium sulfate.", "Filter and concentrate the product under reduced pressure to obtain 2,2-dimethyl-3-(methylsulfanyl)propanal." ] } | |
| 34795-29-4 | |
Molecular Formula |
C6H12OS |
Molecular Weight |
132.2 |
Purity |
93 |
Origin of Product |
United States |
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